Cas no 920485-33-2 (N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride)

• Product Name: N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride
• CAS No: 920485-33-2
• MF: C₁₃H₁₈N₂
• MW: 202.2954
• CID: 3032037
• Update Time: 2025-07-02

N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(2-甲基-1H-吲哚-3-基)甲基]丙-2-胺盐酸盐
• N-[(2-Methyl-1H-indol-3-yl)methyl]propan-2-amine hydrochloride
• N-[(2-methyl-1H-indol-3-yl)methyl]propan-2-amine
• 1H-Indole-3-methanamine, 2-methyl-N-(1-methylethyl)-
• N-((2-methyl-1H-indol-3-yl)methyl)propan-2-amine
• Isopropyl-(2-methyl-1H-indol-3-ylmethyl)-amine
• isopropyl[(2-methyl-1H-indol-3-yl)methyl]amine hydrochloride
• N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride

• Inchi： 1S/C13H18N2/c1-9(2)14-8-12-10(3)15-13-7-5-4-6-11(12)13/h4-7,9,14-15H,8H2,1-3H3
• InChI Key： BVBTUFQLGFSFCM-UHFFFAOYSA-N
• SMILES： N([H])(C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1=C(C([H])([H])[H])N([H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 2.6
• Topological Polar Surface Area: 27.8

N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride

Introduction to N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride (CAS No. 920485-33-2)

N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride, a compound with the CAS number 920485-33-2, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery.

The structure of N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride features a central indole ring substituted with a methyl group at the 2-position and an amine group at the 3-position. This specific arrangement contributes to its unique chemical properties and biological interactions. The amine functionality at the 3-position allows for potential interactions with various biological targets, including enzymes and receptors, which are crucial for modulating physiological processes.

In recent years, indole derivatives have been extensively studied for their potential in treating a wide range of diseases, including cancer, neurological disorders, and inflammatory conditions. The compound N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride is no exception. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation. These findings are particularly intriguing given the growing demand for targeted therapies in oncology.

One of the most promising areas of research involving N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride is its potential role in modulating neurotransmitter systems. The indole core is known to interact with various neurotransmitter receptors, including serotonin receptors, which play a critical role in mood regulation and cognitive function. By targeting these receptors, this compound may offer therapeutic benefits in conditions such as depression and anxiety disorders.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its bioavailability, making it more effective when administered orally or intravenously. This is particularly important for drug development, as poor solubility can significantly limit the efficacy of a therapeutic agent. The improved solubility of N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride makes it a more attractive candidate for clinical trials and further pharmacological studies.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of this compound with various biological targets more accurately. These computational models have helped identify potential lead compounds that can be optimized for better efficacy and reduced side effects. N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride has emerged as one of the lead compounds that show promising results in these simulations.

Furthermore, the synthesis of this compound has been refined over the years to improve yield and purity. Modern synthetic techniques have enabled the production of high-purity batches of N-(2-Methyl-1H-indol-3-yl)methylpropan-2-amine hydrochloride, which is essential for rigorous pharmacological testing. The ability to produce this compound in large quantities at a consistent quality level is crucial for its translation from preclinical studies to clinical applications.

The pharmacokinetic properties of N-(2-Methyl-1H-indol-3-ytl)methylpropan--amine hydrochloride are also under investigation. Understanding how this compound is metabolized and eliminated by the body is essential for determining its dosing regimen and potential side effects. Initial studies suggest that this compound has a relatively short half-life, which may necessitate multiple daily dosing if used therapeutically.

In conclusion, N-(2-Methyl--1H-indol--)methylpropan--amine hydrochloride (CAS No.920485--33--) is a promising compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation in treating various diseases, particularly cancer and neurological disorders. With ongoing research and advancements in synthetic chemistry and computational modeling, this compound holds great promise for future therapeutic applications.